![molecular formula C18H14N2O6 B2545627 5-(furan-2-yl)-N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)isoxazole-3-carboxamide CAS No. 2034482-18-1](/img/structure/B2545627.png)
5-(furan-2-yl)-N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)isoxazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(furan-2-yl)-N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C18H14N2O6 and its molecular weight is 354.318. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiprotozoal Activities
The chemical compound 5-(furan-2-yl)-N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)isoxazole-3-carboxamide and its analogues have been explored for their antiprotozoal activities. Studies have shown that derivatives of this compound exhibit significant activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum, suggesting potential applications in the treatment of diseases such as sleeping sickness and malaria. The derivatives were found to possess cytotoxic indices considerably higher than that of furamidine, indicating their selectivity and efficacy against these protozoal infections (Patrick et al., 2007).
Synthesis and Chemical Reactivity
Research into the synthesis and reactivity of furan derivatives, including those structurally related to the compound , highlights the broad interest in exploiting furan's chemical properties for creating novel compounds. These studies provide insights into methodologies for synthesizing and manipulating furan-containing molecules, which could include derivatives of this compound. Techniques such as condensation, bromination, and reactions with hydroxylamine or hydrazine hydrate have been employed to create various furan derivatives with potential biological activities (Sasaki & Yoshioka, 1971).
Energetic Material Applications
Compounds based on furazan, a moiety similar to furan, have been synthesized for applications as insensitive energetic materials. This research area explores the synthesis of derivatives that combine furazan with other heterocyclic rings to create compounds with high detonation performance and insensitivity towards impact and friction. Such studies indicate the potential of furan and its derivatives, including this compound, in the development of new materials for safe and efficient energy release (Yu et al., 2017).
Analytical Applications in Food Science
Furan derivatives have also found applications in analytical chemistry, particularly in the analysis of food products. For example, methods have been developed for the high-performance liquid chromatographic determination of compounds such as hydroxymethylfurfural and related furan derivatives in honey. This showcases the relevance of furan derivatives in the development of analytical methods for food quality and safety assessment (Nozal et al., 2001).
Properties
IUPAC Name |
5-(furan-2-yl)-N-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N2O6/c21-17(13-9-15(26-20-13)14-3-1-6-24-14)19-11-18(22,12-5-8-23-10-12)16-4-2-7-25-16/h1-10,22H,11H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWCHWSMMTLBAMJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=CC(=NO2)C(=O)NCC(C3=COC=C3)(C4=CC=CO4)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.